2-amino-4-cyano-1-methyl-1H-imidazole-5-carboxylic acid

• IUPAC Name: 2-amino-5-cyano-3-methylimidazole-4-carboxylic acid
• InChI: InChI=1S/C6H6N4O2/c1-10-4(5(11)12)3(2-7)9-6(10)8/h1H3,(H2,8,9)(H,11,12)
• InChI Key: LVJUVMHLLXQAAP-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(N=C1N)C#N)C(=O)O
• Molecular Formula: C6H6N4O2
• DSSTOX Substance ID: DTXSID80665297
• Molecular Weight: 166.14 g/mol
• CAS RN: 146091-59-0

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring.

Molecular Structure Analysis

Imidazole is an amphoteric in nature i.e. it shows both acidic and basic properties. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole is the basic core of some natural products such as histidine, purine, histamine and DNA based structures, etc. Among the different heterocyclic compounds, imidazole is better known due to its broad range of chemical and biological properties.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Mechanism of Action

The derivatives of 1, 3-diazole show different biological activities. There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring.

Safety and Hazards

The safety and hazards of imidazole compounds can vary greatly depending on their specific structures and functional groups. It’s important to refer to the specific Material Safety Data Sheet (MSDS) for each compound.

Future Directions

In the future, the development of new drugs that overcome the AMR problems is necessary. In the past, those drugs which contain heterocyclic nuclei give high chemotherapeutic values and act as a remedy for the development of novel drugs.